Cas no 106306-98-3 (Benzamide, 3,4-diamino-N-[3-(dimethylamino)propyl]-)
106306-98-3 structure
Product Name:Benzamide, 3,4-diamino-N-[3-(dimethylamino)propyl]-
CAS No:106306-98-3
MF:C12H20N4O
MW:236.313402175903
CID:1174142
PubChem ID:13593665
Update Time:2025-04-20
Benzamide, 3,4-diamino-N-[3-(dimethylamino)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3,4-diamino-N-[3-(dimethylamino)propyl]-
- 3,4-diamino-N-[3-(dimethylamino)propyl]benzamide
- DTXSID80544593
- 106306-98-3
- SCHEMBL2951611
-
- Inchi: 1S/C12H20N4O/c1-16(2)7-3-6-15-12(17)9-4-5-10(13)11(14)8-9/h4-5,8H,3,6-7,13-14H2,1-2H3,(H,15,17)
- InChI Key: OVSLCEWQUFPLLA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=C(C=1)N)N)NCCCN(C)C
Computed Properties
- Exact Mass: 236.1639
- Monoisotopic Mass: 236.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 84.4Ų
Experimental Properties
- PSA: 84.38
- LogP: 2.26970
Benzamide, 3,4-diamino-N-[3-(dimethylamino)propyl]- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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